2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide

• IUPAC Name: 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C18H15ClN2O2/c1-13-12-16(21-23-13)20-17(22)18(19,14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-12H,1H3,(H,20,21,22)
• InChI Key: QDDLMJNNIWUORA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)Cl
• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol

Description

2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide is a chemical compound that belongs to the class of aromatic amides. This compound is characterized by the presence of a chloro group, a methyl group attached to an isoxazole ring, and two phenyl groups attached to an acetamide moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide typically involves the reaction of 2,2-diphenylacetyl chloride with 5-methyl-3-isoxazolylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using similar reagents and conditions as described above. The process may be optimized for higher yields and purity through the use of advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or alcohols.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or thiourea.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(5-methyl-3-isoxazolyl)acetamide
• 2,2-diphenylacetamide
• 5-methyl-3-isoxazolylamine

Uniqueness

2-chloro-N-(5-methyl-1,2-oxazol-3-yl)-2,2-diphenylacetamide is unique due to its specific combination of functional groups and structural features